1-Phenyl-4-(3-(3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-yl)azetidine-1-carbonyl)pyrrolidin-2-one

• IUPAC Name: 1-phenyl-4-[3-(3-pyrimidin-2-yl-1,2,4-oxadiazol-5-yl)azetidine-1-carbonyl]pyrrolidin-2-one
• InChI: InChI=1S/C20H18N6O3/c27-16-9-13(12-26(16)15-5-2-1-3-6-15)20(28)25-10-14(11-25)19-23-18(24-29-19)17-21-7-4-8-22-17/h1-8,13-14H,9-12H2
• InChI Key: FLIWCJCQOHYBEB-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN(C1=O)C2=CC=CC=C2)C(=O)N3CC(C3)C4=NC(=NO4)C5=NC=CC=N5
• Molecular Formula: C20H18N6O3
• Molecular Weight: 390.4 g/mol

Description

1-Phenyl-4-(3-(3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-yl)azetidine-1-carbonyl)pyrrolidin-2-one is a useful research compound. Its molecular formula is C20H18N6O3 and its molecular weight is 390.403. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activities

Antibacterial and Antimicrobial Activity Compounds similar to "1-Phenyl-4-(3-(3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-yl)azetidine-1-carbonyl)pyrrolidin-2-one" have been synthesized and evaluated for their in vitro antimicrobial activity against a range of bacterial strains such as Staphylococcus aureus, Bacillus cereus, Listeria monocytogenes, Salmonella enteritidis, Escherichia coli, and Pseudomonas aeruginosa. Studies have demonstrated good bactericidal activity, with certain compounds showing higher antimicrobial activity than ampicillin (Sapijanskaitė-Banevič et al., 2021).

Antitumor and Anti-Cancer Agents Research has explored the synthesis of pyrazolo[3,4-d]pyrimidine derivatives, including structures akin to the queried compound, for potential antitumor and anticancer activities. These compounds have been evaluated for their efficacy against various cancer cell lines, demonstrating moderate to outstanding antimicrobial activity against both Gram-positive and Gram-negative bacteria, as well as fungal strains. Certain derivatives exhibited superior antimicrobial activity, suggesting their potential as lead compounds for further investigation (El-sayed et al., 2017).

Synthetic Approaches and Chemical Diversity The synthesis of compounds featuring the 1,2,4-oxadiazole ring and related heterocycles has been extensively studied, highlighting the versatility of these compounds in producing a diverse range of biological activities. Innovative synthetic approaches have been developed to construct these complex molecules, enabling the exploration of their pharmacological potential across different biological targets. This research underscores the importance of these heterocyclic compounds in the development of new therapeutic agents (Kharchenko et al., 2008).